![molecular formula C16H10ClN3O2 B2628919 2-(9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid CAS No. 612041-37-9](/img/structure/B2628919.png)
2-(9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid
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Overview
Description
2-(9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid is a compound that belongs to the class of 6H-indolo[2,3-b]quinoxalines . These compounds are known to exhibit a wide range of interesting biological properties .
Synthesis Analysis
The synthesis of 6H-indolo[2,3-b]quinoxalines involves the condensation of isatin and 5-nitroisatin with o-phenylenediamine . A series of new 2-(6H-indolo[2,3-b]quinoxalin-6-yl)-1-phenylethan-1-ones was synthesized by the reaction of various 6H-indolo[2,3-b]quinoxalines with 4-substituted 2-bromophenylethan-1-ones in a DMSO–K2CO3 system .
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using its IR and NMR spectra . The IR spectrum shows peaks at 3435–2921 cm-1 (C–H), 1684 cm-1 (C=O), 1601 cm-1 (C=N), 1595–1455 cm-1 (C=C Ar), 1237 cm-1 (С–О–С), and 1173 cm-1 (C–Cl) . The 1H NMR spectrum shows signals at various chemical shifts, indicating the presence of different types of protons .
Chemical Reactions Analysis
The alkylation of 6H-indolo[2,3-b]quinoxalines with dimethyl sulfate gives the corresponding quaternary salts . In the presence of electron-withdrawing substituents at position 4 of phenacyl bromide, the rate of the competing Kornblum oxidation reaction increases .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using its melting point, IR spectrum, and NMR spectrum . The compound forms pale green crystals with a melting point of 249°C .
Scientific Research Applications
Synthetic Applications and Antimicrobial Activity : Synthetic analogs of indoles, including those related to 2-(9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid, are noted for their pharmacological activities such as anti-inflammatory, antidepressant, and antimicrobial properties. A study by Padmini, Babu, and Madhavan (2015) found that these compounds exhibit significant antimicrobial activity against both gram-positive and gram-negative bacteria and fungi, with para-nitro substituted derivatives showing particularly strong effects (Padmini, Babu, & Madhavan, 2015).
Efficient Synthesis Methods : Research by Shibinskaya et al. (2012) on 6-(3-aminopropyl)-6H-indolo[2,3-b]quinoxalines, a closely related compound, demonstrates efficient synthesis methods that are relevant for the broader family of indolo[2,3-b]quinoxalines. This includes the use of tetrabutylammonium iodide in boiling toluene or dimethylformamide (Shibinskaya et al., 2012).
Microwave-assisted Synthesis for Enhanced Yields : Avula et al. (2015) disclosed a microwave-assisted synthesis method for a series of indolo[2,3-b]quinoxalines, which resulted in higher yields at lower operating temperatures and reduced waste generation compared to traditional thermal reaction protocols. This method is significant for the efficient production of such compounds (Avula et al., 2015).
DNA Intercalation and Pharmacological Activities : Moorthy et al. (2013) discussed the pharmacological action of 6H-indolo[2,3-b]quinoxaline derivatives, predominantly through DNA intercalation. The thermal stability of the compound-DNA complex is crucial for its anticancer and antiviral activities. This highlights the potential of this compound in similar applications (Moorthy, Manivannan, Karthikeyan, & Trivedi, 2013).
Use in Antibacterial Agents : A study by Murthy et al. (2011) synthesized a series of methyl-4-((substituted phenyl) [6H-indolo (2,3-b)quinoxalin-6yl]methylamino)benzoate derivatives, showing potent inhibitory activity against various bacterial strains. This indicates the potential of this compound derivatives as antibacterial agents (Murthy, Karthikeyan, Boddeti, Diwakar, & Singh, 2011).
Mechanism of Action
Target of Action
It is known that similar compounds in the 6h-indolo[2,3-b]quinoxaline series are analogues of a natural cytotoxic agent ellipticine, which is capable of non-covalent binding to a dna molecule .
Mode of Action
Similar compounds in the 6h-indolo[2,3-b]quinoxaline series are known to bind non-covalently to dna molecules . This suggests that 2-(9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid may interact with its targets in a similar manner, leading to changes in the structure or function of the DNA.
Biochemical Pathways
Similar compounds in the 6h-indolo[2,3-b]quinoxaline series have been studied for their antiviral and antibacterial properties , suggesting that they may affect pathways related to these biological processes.
Result of Action
Similar compounds in the 6h-indolo[2,3-b]quinoxaline series have been shown to exhibit cytotoxic effects against various types of cancer , suggesting that this compound may have similar effects.
Future Directions
Given the wide range of biological activities exhibited by 6H-indolo[2,3-b]quinoxaline derivatives, there is a need to prepare more and more new compounds based on the indolo[2,3-b]quinoxaline skeleton for evaluating their antibiotic and cytotoxic activity . This establishes ‘6H-indolo[2,3-b]quinoxaline’ as a valuable template for the design and development of novel molecules with different biological activities .
Biochemical Analysis
Biochemical Properties
2-(9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid is an analogue of a natural cytotoxic agent ellipticine, capable of non-covalent binding to a DNA molecule . This suggests that it may interact with enzymes and proteins involved in DNA replication and repair, potentially influencing these processes .
Cellular Effects
The compound has been shown to exhibit cytotoxic effects against various human cancer cell lines . It is suggested that this compound may influence cell function by interacting with cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
At the molecular level, this compound is believed to exert its effects through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
2-(9-chloroindolo[3,2-b]quinoxalin-6-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10ClN3O2/c17-9-5-6-13-10(7-9)15-16(20(13)8-14(21)22)19-12-4-2-1-3-11(12)18-15/h1-7H,8H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXJZDWLGEUXNPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C3C4=C(C=CC(=C4)Cl)N(C3=N2)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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